5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine
Overview
Description
5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine is a chemical compound with the CAS Number: 41248-08-2 . It has a molecular weight of 164.64 and its Inchi Code is 1S/C4H7ClN3S/c1-8(2)4-6-3(5)9-7-4/h9H,1-2H3 .
Molecular Structure Analysis
The Inchi Code of 5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine is 1S/C4H7ClN3S/c1-8(2)4-6-3(5)9-7-4/h9H,1-2H3 . This code represents the molecular structure of the compound.Physical And Chemical Properties Analysis
The compound has a molecular weight of 164.64 . It should be stored at a temperature of 28 C .Scientific Research Applications
Synthesis of N-Substituted 2-Amino-1,3,4-thiadiazoles
The compound serves as a valuable building block for the synthesis of N-substituted 2-amino-1,3,4-thiadiazoles. These derivatives exhibit diverse biological activities and have potential applications in drug discovery and medicinal chemistry .
Antioxidant Properties
Researchers have investigated the antioxidant potential of related thiadiazole derivatives. While specific studies on 5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine are limited, its structural similarity suggests that it may possess antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases .
Antitumor Activity
Although direct studies on this compound’s antitumor effects are scarce, its thiadiazole scaffold suggests potential antitumor activity. Researchers could explore its cytotoxicity against cancer cell lines and evaluate its mechanism of action. Investigating its impact on tumor growth, apoptosis, and angiogenesis would be valuable .
Antimicrobial Applications
Thiadiazoles often exhibit antimicrobial properties. Researchers could assess the inhibitory effects of 5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine against bacteria, fungi, and other pathogens. Determining its minimum inhibitory concentration (MIC) against specific microorganisms would provide valuable insights .
Agrochemicals and Pesticides
Thiadiazole derivatives have been explored as potential agrochemicals and pesticides due to their bioactivity against pests and pathogens. Investigating the efficacy of this compound in crop protection could lead to novel formulations .
Photovoltaic Materials
Thiadiazoles have also found applications in organic electronics, including photovoltaic devices. Researchers could explore the use of 5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine as a building block for organic semiconductors or light-absorbing materials in solar cells .
Safety and Hazards
Mechanism of Action
Target of Action
Related compounds such as 1,2,5-thiadiazol-3-yl-piperazine derivatives have been found to be potent 5-ht1a receptor agonists and antagonists . The 5-HT1A receptor is a subtype of the 5-HT receptor that binds the endogenous neurotransmitter serotonin, and it is thought to play a significant role in mood and anxiety disorders.
Mode of Action
Based on the activity of related compounds, it can be hypothesized that this compound may interact with its targets (such as the 5-ht1a receptors) to modulate their activity . This could result in changes to cellular signaling pathways and ultimately influence physiological processes.
Action Environment
It’s worth noting that the compound’s storage temperature is recommended to be between 2-8°c , suggesting that temperature could potentially impact its stability.
properties
IUPAC Name |
5-chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6ClN3S/c1-8(2)4-6-3(5)9-7-4/h1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUTXHPVVEVMARX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NSC(=N1)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6ClN3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201247518 |
Source
|
| Record name | 5-Chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201247518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.63 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41248-08-2 |
Source
|
| Record name | 5-Chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41248-08-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Chloro-N,N-dimethyl-1,2,4-thiadiazol-3-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201247518 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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